Cas no 18407-48-2 (Silane, methoxymethyldiphenyl-)

• Product Name: Silane, methoxymethyldiphenyl-
• CAS No: 18407-48-2
• MF: C₁₄H₁₆OSi
• MW: 228.36
• CID: 1382167
• PubChem ID: 85917828
• Update Time: 2025-04-23

Silane, methoxymethyldiphenyl- Chemical and Physical Properties

Names and Identifiers

• Silane, methoxymethyldiphenyl-
• (Methoxymethyl)(methyl)diphenylsilane
• 18407-48-2

• Inchi： 1S/C14H16OSi/c1-15-16(2,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key： ALPYWOWTSPQXHR-UHFFFAOYSA-N
• SMILES： C1C=CC([Si](C)(OC)C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 242.112691728g/mol
• Monoisotopic Mass: 242.112691728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on Silane, methoxymethyldiphenyl-

Methoxymethyldiphenyl Silane (CAS No. 18407-48-2): A Comprehensive Overview

Methoxymethyldiphenyl silane, also known by its CAS registry number 18407-48-2, is a versatile organosilicon compound that has garnered significant attention in the fields of materials science, organic synthesis, and electronics. This compound is characterized by its unique structure, which combines the reactivity of silicon with the functional versatility of methoxy and diphenyl groups. In recent years, advancements in synthetic methodologies and applications have further solidified its role as a key intermediate in modern chemical manufacturing.

The molecular structure of methoxymethyldiphenyl silane consists of a central silicon atom bonded to two phenyl groups, one methoxy group, and one methyl group. This arrangement imparts the compound with a balance of electronic properties and reactivity, making it highly suitable for a wide range of applications. Researchers have explored its potential in cross-coupling reactions, where it serves as an efficient precursor for constructing complex organic molecules with high precision.

One of the most notable recent developments involving methoxymethyldiphenyl silane is its application in the synthesis of advanced materials for electronic devices. For instance, studies have demonstrated its utility in the fabrication of high-performance organic light-emitting diodes (OLEDs) and flexible electronics. The ability of this compound to undergo controlled cross-coupling reactions has enabled the creation of novel semiconducting materials with tailored electronic properties.

In addition to its role in materials science, methoxymethyldiphenyl silane has also found applications in pharmaceutical chemistry. Its use as an intermediate in the synthesis of bioactive compounds has been reported in several recent studies. The compound's reactivity allows for the construction of complex molecular architectures that are difficult to achieve through traditional synthetic methods.

The synthesis of methoxymethyldiphenyl silane typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. For example, researchers have developed novel transition-metal catalysts that facilitate the coupling of silicon-based intermediates with organic substrates.

From an environmental standpoint, the development of sustainable synthetic routes for methoxymethyldiphenyl silane has become a focal point for researchers. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during its production. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing practices.

In conclusion, methoxymethyldiphenyl silane (CAS No. 18407-48-2) stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable tool for scientists and engineers alike. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping the future of materials science and chemical technology.